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Compound of Interest

Compound Name:
4-(3-Aminophenyl)morpholin-3-

one

CAS No.: 1082495-22-4

Cat. No.: B1517619

Get Quote

Technical Monograph: 4-(3-Aminophenyl)morpholin-3-one

Executive Summary & Structural Identity
4-(3-Aminophenyl)morpholin-3-one is a specialized heterocyclic scaffold utilized primarily in

the discovery of small-molecule kinase inhibitors and the exploration of Structure-Activity

Relationships (SAR) in anticoagulant research.

Critical Distinction: Researchers must distinguish this compound (the meta-isomer) from its

regioisomer, 4-(4-aminophenyl)morpholin-3-one (CAS 438056-69-0). While the para-isomer is

the industrial intermediate for Rivaroxaban (Xarelto), the meta-isomer discussed here serves

as a "privileged scaffold" for accessing alternative chemical space, particularly in designing

imidazothiazole-based protein kinase inhibitors where the vector of the amine handle dictates

binding pocket selectivity.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Value Notes

CAS Number 1082495-22-4
Distinct from Rivaroxaban int.

(438056-69-0)

IUPAC Name
4-(3-aminophenyl)morpholin-3-

one

Molecular Formula C₁₀H₁₂N₂O₂

Molecular Weight 192.21 g/mol
Fragment-like (Rule of 3

compliant)

Predicted LogP ~0.65
Highly favorable for oral

bioavailability

H-Bond Donors/Acc. 1 / 3

Topological Polar Surface Area 49.3 Å² Good membrane permeability

Synthetic Methodology (The "How")
The synthesis of 4-(3-aminophenyl)morpholin-3-one relies on a robust two-step sequence:

N-Arylation followed by Nitro Reduction. While the industrial route for the para-isomer is well-

optimized, the meta-isomer requires specific attention to the starting material regiochemistry to

avoid isomeric contamination.

Step 1: Copper-Catalyzed N-Arylation (Goldberg-Type)
Rationale: Direct nucleophilic attack of morpholin-3-one on an unactivated aryl halide is

sluggish. We utilize a copper-diamine catalytic system to facilitate C-N bond formation at the

lactam nitrogen.

Reagents: Morpholin-3-one, 1-Bromo-3-nitrobenzene.

Catalyst: CuI (10 mol%), trans-N,N'-Dimethylcyclohexane-1,2-diamine (20 mol%).

Base/Solvent: K₂CO₃ (2.0 equiv) in 1,4-Dioxane (reflux).

Step 2: Chemoselective Nitro Reduction
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Rationale: We must reduce the nitro group to the aniline without reducing the lactam carbonyl

or opening the morpholine ring. Catalytic hydrogenation is the gold standard here for atom

economy and ease of workup.

Reagents: H₂ (balloon or 1 atm), 10% Pd/C.

Solvent: Methanol or Ethanol.

Detailed Protocol (Self-Validating)
Coupling: Charge a flame-dried flask with morpholin-3-one (1.0 eq), 1-bromo-3-nitrobenzene

(1.1 eq), CuI, and K₂CO₃. Evacuate/backfill with N₂ (3x). Add dioxane and the diamine

ligand. Heat to 110°C for 16–24h.

Validation: Monitor by TLC (Hexane/EtOAc 1:1). The starting bromide (high R_f) should

disappear; the nitro-intermediate (fluorescent under UV) appears.

Workup: Filter through Celite to remove inorganic salts. Concentrate filtrate. Recrystallize

from EtOH/Water to obtain 4-(3-nitrophenyl)morpholin-3-one.

Reduction: Dissolve the nitro-intermediate in MeOH. Add 10 wt% Pd/C. Stir under H₂

atmosphere at RT for 4h.

Validation: The yellow color of the nitro compound will fade to colorless. LC-MS should

show M+1 = 193.2.

Isolation: Filter Pd/C carefully (pyrophoric risk). Concentrate. The product usually solidifies

as an off-white powder.

Visualization of Synthetic Logic
The following diagram illustrates the synthetic flow and the critical divergence point between

the Rivaroxaban intermediate (para) and the Topic molecule (meta).
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Caption: Divergent synthesis showing the regiochemical control required to access the target

meta-isomer versus the industrial para-isomer.

Application in Medicinal Chemistry (The "Why")
While the para-isomer is locked into the Factor Xa anticoagulant space, the meta-isomer (CAS

1082495-22-4) is a versatile tool for Scaffold Hopping.

Kinase Inhibitor Design (Imidazothiazoles)
In kinase drug discovery, the orientation of the hinge-binding motif relative to the solvent-

exposed region is critical.

Vector Analysis: The meta-amino group provides a 120° vector relative to the morpholinone

core. This allows the morpholinone to sit in the ribose-binding pocket while the amine

extends to interact with the gatekeeper residue.

Bioisosterism: The morpholin-3-one ring acts as a polar, metabolically stable replacement for

phenyl or pyridine rings, improving solubility without sacrificing planarity.

SAR Library Construction
For researchers optimizing a lead compound containing an N-aryl lactam:

Hypothesis: "Does shifting the substituent from para to meta improve metabolic stability by

blocking a site of oxidation?"

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1517619/docs?utm_src=pdf-body-img#4-3-aminophenyl-morpholin-3-one-molecular-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1517619?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experiment: Synthesize the meta-analog using CAS 1082495-22-4 to test this hypothesis

directly.

Analytical Quality Control
To ensure data integrity in biological assays, the purity of 4-(3-aminophenyl)morpholin-3-one
must be rigorously validated.

HPLC Method (Reverse Phase):

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 100 mm, 3.5 µm.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 8 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm (amide).

Retention Time: Expect elution earlier than the para-isomer due to slightly different dipole

moment and solvation shell.

NMR Diagnostic Signals (DMSO-d₆):

Amine: Broad singlet at ~5.2 ppm (2H, -NH₂).

Morpholinone:

Singlet at ~4.2 ppm (2H, N-CH₂-CO).

Triplets at ~3.7 and 4.0 ppm (4H, O-CH₂-CH₂-N).

Aromatic: Complex multiplet pattern (singlet, doublet, triplet, doublet) characteristic of 1,3-

disubstitution.

Safety & Handling (MSDS Summary)
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Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation).

Handling: The amine is prone to oxidation (browning) upon extended exposure to air. Store

under Argon at 2–8°C.

Disposal: As a nitrogen-containing heterocycle, dispose of via high-temperature incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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